Cas no 1026-47-7 (Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate)

• Product Name: Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate
• CAS No: 1026-47-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 236317
• PubChem ID: 415813
• Update Time: 2025-10-28

Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate
• 3-Piperidinecarboxylicacid, 4-oxo-1-phenyl-, ethyl ester, hydrochloride (1:1)
• methyl 4-oxo-1-phenylpiperidine-3-carboxylate
• 4-Oxo-1-phenyl-piperidin-3-carbonsaeure-aethylester,Hydrochlorid
• 4-oxo-1-phenyl-piperidine-3-carboxylic acid ethyl ester,hydrochloride
• ethyl 4-oxo-1-phenyl-3-piperidinecarboxylate hydrochloride
• MFCD18711416
• 92246-21-4
• Ethyl4-oxo-1-phenylpiperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 4-oxo-1-phenyl-, ethyl ester
• A916118
• CS-0172344
• AKOS015904785
• 1026-47-7
• EN300-364853
• DTXSID00328958
• AS-35662
• SB43309
• DB-343007

• Inchi： 1S/C14H17NO3/c1-2-18-14(17)12-10-15(9-8-13(12)16)11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• InChI Key： SRZRBQSYAYJVBD-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2C=CC=CC=2)CC1C(=O)OCC

Computed Properties

• Exact Mass: 283.09800
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 2.51210

Additional information on Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate

Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate (CAS No. 1026-47-7): A Comprehensive Overview in Modern Chemical Research

Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate, a compound with the chemical identifier CAS No. 1026-47-7, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its ethyl 4-oxo-1-phenylpiperidine-3-carboxylate moiety, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a piperidine ring fused with an oxo group and a phenyl substituent, makes it a promising candidate for further exploration in medicinal chemistry.

The piperidine core is a well-known scaffold in drug discovery, renowned for its ability to enhance pharmacological activity and bioavailability. In particular, the presence of the 4-oxo group introduces electrophilic characteristics, facilitating reactions that are crucial for the development of novel therapeutic agents. The 1-phenyl substituent further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological targets.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate. These innovations have not only improved yield but also enhanced purity, making it an invaluable resource for researchers working on complex molecular architectures. The compound's stability under various reaction conditions has been a key factor in its widespread adoption across multiple research laboratories.

In the realm of medicinal chemistry, Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate has been explored for its potential in developing new treatments for a range of diseases. Its structural features suggest applications in areas such as central nervous system disorders, where piperidine derivatives are known to exhibit significant therapeutic effects. Additionally, the compound's ability to undergo selective modifications has opened doors for the creation of libraries of analogs with tailored pharmacological properties.

One of the most intriguing aspects of Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds that mimic natural products and bioactive peptides. This approach has led to the discovery of several compounds with promising preclinical profiles, highlighting the importance of this intermediate in drug development pipelines.

The compound's interaction with biological targets has also been a focus of recent studies. By employing techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, scientists have gained insights into how Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate interacts with proteins and enzymes. These studies have provided valuable information for designing molecules with enhanced binding affinity and selectivity.

The pharmaceutical industry has taken note of these developments, with several companies incorporating Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate into their research programs. Its versatility and well-documented reactivity make it an attractive choice for medicinal chemists seeking to develop innovative therapies. As research continues to uncover new applications for this compound, its significance in modern chemical biology is likely to grow even further.

Looking ahead, the future prospects for Ethyl 4-oxo-1-phenylpiperidine-3-carboxylate are bright. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with improved pharmacological properties. Additionally, collaborations between academia and industry will foster the development of novel synthetic routes, ensuring a steady supply of this valuable intermediate.

In conclusion, Ethyl 4-oxo-1 phen ylpiperidine -3 -carbox ylate (CAS No. 1026 -47 -7) represents a cornerstone in contemporary chemical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists working on diverse therapeutic targets. As our understanding of its properties continues to expand, so too will its applications in drug discovery and development.